Cas no 1336101-61-1 (2-(2R)-2-aminopropyl-6-chlorophenol)

• Product Name: 2-(2R)-2-aminopropyl-6-chlorophenol
• CAS No: 1336101-61-1
• MF: C₉H₁₂ClNO
• MW: 185.650681495667
• CID: 5957706
• PubChem ID: 131061815
• Update Time: 2025-10-28

2-(2R)-2-aminopropyl-6-chlorophenol Chemical and Physical Properties

Names and Identifiers

• 2-(2R)-2-aminopropyl-6-chlorophenol
• EN300-1968188
• 1336101-61-1
• 2-[(2r)-2-aminopropyl]-6-chlorophenol

• Inchi： 1S/C9H12ClNO/c1-6(11)5-7-3-2-4-8(10)9(7)12/h2-4,6,12H,5,11H2,1H3/t6-/m1/s1
• InChI Key： GNIXFCGMQAHVQI-ZCFIWIBFSA-N
• SMILES： ClC1=CC=CC(=C1O)C[C@@H](C)N

Computed Properties

• Exact Mass: 185.0607417g/mol
• Monoisotopic Mass: 185.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-(2R)-2-aminopropyl-6-chlorophenol

Introduction to 2-(2R)-2-aminopropyl-6-chlorophenol (CAS No. 1336101-61-1)

2-(2R)-2-aminopropyl-6-chlorophenol, identified by the Chemical Abstracts Service Number (CAS No.) 1336101-61-1, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, characterized by its structural features including an amino-substituted propyl chain and a chlorophenolic core, has garnered attention due to its potential applications in the development of novel therapeutic agents. The stereochemical configuration at the propyl group, specifically the (2R) designation, underscores the importance of chirality in determining the biological activity and pharmacokinetic properties of this compound.

The chlorophenol moiety is a well-documented pharmacophore in medicinal chemistry, known for its antimicrobial and anti-inflammatory properties. The presence of a chlorine atom at the sixth position of the phenol ring enhances the lipophilicity and metabolic stability of the molecule, making it a promising candidate for further investigation. The amine group at the propyl chain not only contributes to the solubility and bioavailability of the compound but also serves as a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been a growing interest in developing new antibiotics and antiviral agents to combat emerging resistant strains. 2-(2R)-2-aminopropyl-6-chlorophenol has been explored as a potential lead compound in this context. Preliminary studies have suggested that this molecule exhibits inhibitory activity against certain bacterial pathogens, including Gram-positive and Gram-negative strains. The mechanism of action appears to involve disruption of essential bacterial cellular processes, such as DNA replication or metabolic pathways, thereby exerting a bactericidal effect.

Furthermore, the structural similarity of 2-(2R)-2-aminopropyl-6-chlorophenol to known antimicrobial agents has prompted researchers to investigate its potential as a scaffold for drug design. By modifying specific functional groups or introducing additional substituents, it may be possible to enhance its efficacy against resistant bacteria while minimizing side effects. Computational modeling and molecular dynamics simulations have been employed to understand the interactions between this compound and its biological targets, providing valuable insights into its mode of action.

The stereochemical purity of (2R)-configuration is critical in determining the biological activity of 2-(2R)-2-aminopropyl-6-chlorophenol. Racemic mixtures or enantiomeric impurities can significantly alter the pharmacological profile of the compound, leading to reduced efficacy or unexpected side effects. Advanced synthetic techniques, such as asymmetric synthesis or chiral resolution methods, have been utilized to ensure high enantiomeric purity, which is essential for further preclinical and clinical development.

Recent advancements in analytical chemistry have enabled more precise characterization of 2-(2R)-2-aminopropyl-6-chlorophenol. Techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to confirm the structural integrity and purity of the compound. These analytical methods are crucial for ensuring that the material meets stringent quality standards before it can be used in biological assays or clinical trials.

The potential applications of 2-(2R)-2-aminopropyl-6-chlorophenol extend beyond antimicrobial therapy. Its structural features make it a versatile building block for synthesizing more complex molecules with diverse biological activities. For instance, modifications at the propyl chain could yield derivatives with enhanced anti-inflammatory or anticancer properties. Additionally, the chlorophenolic core could be functionalized to improve drug delivery systems or to target specific cellular receptors involved in disease pathways.

Collaborative efforts between academic researchers and pharmaceutical companies are essential for advancing the development of 2-(2R)-2-aminopropyl-6-chlorophenol into viable therapeutic agents. Preclinical studies are needed to evaluate its safety profile, pharmacokinetic behavior, and therapeutic efficacy in animal models. These studies will provide critical data for designing future clinical trials and will help determine whether this compound has sufficient promise to proceed into human testing.

The integration of computational biology and machine learning has also accelerated the discovery process for compounds like (CAS No. 1336101-61-1). Predictive models can identify potential drug candidates based on their structural features and predict their biological activities with high accuracy. Such tools have been instrumental in identifying promising derivatives of (CAS No. 1336101-61-1) that may exhibit improved pharmacological profiles.

In conclusion,(CAS No 1336101 - 61 - 1) represents a significant advancement in pharmaceutical chemistry with potential applications in antimicrobial therapy and beyond. Its unique structural features, including the stereochemically defined propyl chain and chlorophenolic core,make it a compelling candidate for further research and development.* Future studies should focus on optimizing its synthesis,* evaluating its biological activity,*and exploring its potential as a lead compound for novel therapeutics.* Collaborative efforts*and innovative approaches*will be essential*in realizing*the full therapeutic potential*of this promising molecule.*